N-(3-(6-methoxypyridazin-3-yl)phenyl)-2-methylbenzamide
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Description
N-(3-(6-methoxypyridazin-3-yl)phenyl)-2-methylbenzamide, also known as MPBA, is a chemical compound that has been extensively studied for its potential use in scientific research. MPBA is a small molecule that can be synthesized in the laboratory and has been shown to have a variety of biochemical and physiological effects.
Scientific Research Applications
- Researchers have investigated the antioxidant potential of this compound. In vitro studies have demonstrated its ability to scavenge free radicals and chelate metal ions, making it a promising candidate for combating oxidative stress .
- N-(3-(6-methoxypyridazin-3-yl)phenyl)-2-methylbenzamide has been evaluated for its antibacterial activity against both gram-positive and gram-negative bacteria. Comparative studies with control drugs have highlighted its efficacy .
- Benzamides, including this compound, play a crucial role in drug development. Their diverse pharmacological properties make them attractive candidates for novel drug design .
- Beyond medicine, benzamides find use in various industrial sectors such as plastics, rubber, paper, and agriculture. Their versatility makes them valuable in material science and manufacturing .
- Amide compounds like N-(3-(6-methoxypyridazin-3-yl)phenyl)-2-methylbenzamide are structural components in biological molecules and proteins. Understanding their interactions can shed light on biological processes .
- Researchers utilize benzamides as intermediates in synthetic pathways. Their incorporation into complex molecules facilitates the synthesis of diverse compounds .
Antioxidant Activity
Antibacterial Properties
Drug Discovery
Industrial Applications
Biological Molecules and Proteins
Synthetic Intermediates
properties
IUPAC Name |
N-[3-(6-methoxypyridazin-3-yl)phenyl]-2-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O2/c1-13-6-3-4-9-16(13)19(23)20-15-8-5-7-14(12-15)17-10-11-18(24-2)22-21-17/h3-12H,1-2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHYZWJBZEYPOLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C3=NN=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.